Cas no 1246816-18-1 (12-Aminododecyl Methanethiosulfonate Hydrochloride)

• Product Name: 12-Aminododecyl Methanethiosulfonate Hydrochloride
• CAS No: 1246816-18-1
• MF: C₁₃H₃₀ClNO₂S₂
• MW: 331.965800762177
• CID: 1059628
• PubChem ID: 71313217
• Update Time: 2025-06-14

12-Aminododecyl Methanethiosulfonate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 12-Aminododecyl Methanethiosulfonate Hydrochloride
• 12-methylsulfonylsulfanyldodecan-1-amine,hydrochloride
• 1246816-18-1
• DTXSID00746996
• S-(12-Aminododecyl) methanesulfonothioate--hydrogen chloride (1/1)
• 12-methylsulfonylsulfanyldodecan-1-amine;hydrochloride

• Inchi： 1S/C13H29NO2S2.ClH/c1-18(15,16)17-13-11-9-7-5-3-2-4-6-8-10-12-14;/h2-14H2,1H3;1H
• InChI Key： IVFMIMTUMQDTEH-UHFFFAOYSA-N
• SMILES： Cl.S(CCCCCCCCCCCCN)S(C)(=O)=O

Computed Properties

• Exact Mass: 331.14100
• Monoisotopic Mass: 331.1406492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Melting Point: 136-139°C
• PSA: 93.84000
• LogP: 6.12200

Additional information on 12-Aminododecyl Methanethiosulfonate Hydrochloride

Comprehensive Overview of 12-Aminododecyl Methanethiosulfonate Hydrochloride (CAS 1246816-18-1): Properties, Applications, and Research Insights

12-Aminododecyl Methanethiosulfonate Hydrochloride (CAS 1246816-18-1) is a specialized biochemical reagent widely utilized in protein engineering, bioconjugation, and molecular labeling. This compound features a unique methanethiosulfonate group, enabling selective thiol modifications, and a 12-carbon alkyl chain with a terminal amine hydrochloride moiety, enhancing solubility and reactivity. Researchers frequently search for "thiol-reactive crosslinkers" or "amine-modified methanethiosulfonates," highlighting its relevance in modern biotechnological workflows.

The growing demand for site-specific protein modification techniques has propelled interest in compounds like 12-Aminododecyl Methanethiosulfonate Hydrochloride. Its ability to form stable disulfide bonds with cysteine residues makes it invaluable for antibody-drug conjugates (ADCs) development—a hot topic in oncology research. Recent PubMed trends show increased queries about "non-cleavable linker chemistry" and "controlled bioconjugation," areas where this reagent excels due to its hydrophilic-hydrophobic balance and pH-dependent reactivity.

From a structural perspective, the dodecyl spacer arm in CAS 1246816-18-1 provides optimal length for maintaining protein tertiary structure post-modification—a critical factor in cryo-EM sample preparation and surface plasmon resonance (SPR) studies. Laboratories focusing on "protein-protein interaction analysis" or "structural biology tools" often incorporate this compound to minimize steric hindrance while ensuring efficient labeling.

Innovative applications extend to nanoparticle functionalization, where the primary amine group allows subsequent coupling with carboxylated quantum dots or gold nanoparticles. This aligns with the rising Google Scholar interest in "multimodal imaging probes" and "theranostic agent synthesis." The hydrochloride salt form ensures enhanced stability during storage—a practical advantage emphasized in supplier comparisons and "reagent shelf-life optimization" discussions.

Quality control parameters for 12-Aminododecyl Methanethiosulfonate Hydrochloride typically include HPLC purity verification (>95%) and mass spectrometry confirmation, addressing the "bioconjugation reagent purity standards" frequently queried by pharmaceutical QC teams. The compound’s compatibility with buffered aqueous systems (pH 6.5-8.5) makes it preferable over maleimide-based alternatives in "in vivo labeling protocols"—another trending search phrase.

Emerging research explores its utility in proteomics sample preparation, particularly for "disulfide bridge mapping" and "redox proteomics." The methanethiosulfonate-amine duality enables sequential labeling strategies, a technique gaining traction in "multiplexed biomarker detection" studies. Such versatility explains its inclusion in recent patent filings related to diagnostic kit formulations.

Storage recommendations (-20°C desiccated) and handling precautions (argon atmosphere for long-term stability) reflect best practices for sulfhydryl-reactive compounds—a subtopic with increasing search volume in laboratory safety forums. Suppliers often highlight its low molecular weight (328.93 g/mol) as advantageous for mass-tag labeling applications in "high-throughput screening assays."

The compound’s role in membrane protein studies deserves special mention. Its amphipathic nature facilitates interactions with lipid bilayers, making it suitable for "transmembrane protein topology probes"—a niche but growing research area. This application synergizes with current interests in "GPCR structural analysis" and "ion channel modification."

Future directions may involve 12-Aminododecyl Methanethiosulfonate Hydrochloride in smart material fabrication, particularly for biosensors requiring orientation-controlled immobilization of biomolecules. This potential aligns with exponential growth in searches for "biointerface engineering" and "implantable device coatings," suggesting expanding industrial applications beyond life sciences.